Cas no 17110-47-3 (2,4-Hexadienedioicacid, 3-methyl-)

• Product Name: 2,4-Hexadienedioicacid, 3-methyl-
• CAS No: 17110-47-3
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 199131
• Update Time: 2024-01-26

2,4-Hexadienedioicacid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedioicacid, 3-methyl-
• 3-methylhexa-2,4-dienedioic acid
• 1,4-Isoprenedicarboxylic acid
• 3-Methylmuconic acid
• b-Methylmuconic acid
• Muconicacid, 3-methyl- (6CI)
• 2,4-Hexadienedioic acid, 3-methyl-

• Inchi： 1S/C7H8O4/c1-5(4-7(10)11)2-3-6(8)9/h2-4H,1H3,(H,8,9)(H,10,11)
• InChI Key： LEQDZBVDPGNGMH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=C(C)C=CC(O)=O

Computed Properties

• Exact Mass: 156.042
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Melting Point: 171 °C
• Boiling Point: 343.9±15.0 °C(Predicted)
• pka: 4.18±0.10(Predicted)